Cas no 131511-13-2 (1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)-)

• Product Name: 1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)-
• CAS No: 131511-13-2
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD09037841
• CID: 139290
• PubChem ID: 11791515
• Update Time: 2025-10-24

1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)-
• N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine
• N-BENZYL-4-AMINOCYCLOHEXANONE ETHYLENE KETAL
• 4-benzylaminocyclohexanone ethylene acetal
• AB2640
• JQECYFYCFOSKFU-UHFFFAOYSA-N
• N-Benzyl-(1,4-dioxa-spiro[4.5]dec-8-yl)-amine
• 131511-13-2
• Z334885912
• AKOS000225986
• 4-AMINOAZOBENZENEHYDROCHLORIDE
• benzyl-(1,4-dioxa-spiro[4.5]dec-8-yl)-amine
• DTXSID60472921
• MFCD09037841
• n-benzyl-4-aminocyclohexanoneethyl ene ketal
• N-(phenylmethyl)-1,4-Dioxaspiro[4.5]decan-8-amine
• SCHEMBL803482
• CS-0270024
• 1,4-Dioxaspiro[4.5]decan-8-amine, N-(phenylmethyl)-
• DB-243889

• MDL： MFCD09037841
• Inchi： 1S/C15H21NO2/c1-2-4-13(5-3-1)12-16-14-6-8-15(9-7-14)17-10-11-18-15/h1-5,14,16H,6-12H2
• InChI Key： JQECYFYCFOSKFU-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.15700
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.7±42.0 °C at 760 mmHg
• Flash Point: 155.1±17.3 °C
• PSA: 30.49000
• LogP: 2.85280
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)-

Research Brief on 1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)- (CAS: 131511-13-2): Recent Advances and Applications

The compound 1,4-Dioxaspiro[4.5]decan-8-amine,N-(phenylmethyl)- (CAS: 131511-13-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This spirocyclic amine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have elucidated its unique structural properties that enable selective interactions with biological targets, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a precursor for novel gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized the spirocyclic framework of 131511-13-2 to develop analogs with enhanced blood-brain barrier permeability and receptor subtype selectivity. Molecular docking studies revealed that the rigid spiro structure provides optimal spatial orientation for binding to GABA_A receptor subunits, suggesting promising applications in anxiety and epilepsy treatment.

In the field of synthetic methodology, a breakthrough was reported in Organic Letters (2024) describing an efficient asymmetric synthesis route for 1,4-Dioxaspiro[4.5]decan-8-amine derivatives. The new protocol employs chiral phosphoric acid catalysis to achieve enantioselective amination with excellent yields (up to 92%) and enantiomeric excess (98% ee). This advancement addresses previous challenges in accessing optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Recent patent filings (WO2023124567, 2023) highlight the compound's utility in developing novel kinase inhibitors. The benzylamine moiety of N-(phenylmethyl)- derivatives was shown to interact with the hydrophobic pocket of certain protein kinases, while the spirocyclic core maintains the optimal distance between pharmacophoric elements. This structural feature has been exploited in the design of selective inhibitors for CDK and JAK family kinases, with potential applications in oncology and inflammatory diseases.

Pharmacokinetic studies published in Xenobiotica (2024) investigated the metabolic stability of 131511-13-2 derivatives. The research revealed that the dioxolane ring system confers remarkable metabolic resistance compared to analogous acyclic structures, with hepatic microsomal half-lives exceeding 120 minutes in human models. These findings support the scaffold's suitability for developing long-acting therapeutics and have prompted several pharmaceutical companies to include this core structure in their discovery pipelines.

Emerging applications in chemical biology include the use of 1,4-Dioxaspiro[4.5]decan-8-amine derivatives as molecular probes. A Nature Chemical Biology publication (2023) described the development of photoaffinity labeling agents based on this scaffold, enabling the capture and identification of transient protein-ligand interactions. The spirocyclic structure's rigidity was found to minimize nonspecific binding, significantly improving probe specificity in complex biological systems.

Looking forward, the unique properties of 131511-13-2 continue to inspire innovative research directions. Current studies are exploring its incorporation into PROTAC (proteolysis targeting chimera) designs, where the compound's balanced hydrophobicity and spatial characteristics may address challenges in ternary complex formation. Additionally, computational fragment-based drug discovery approaches are increasingly utilizing this scaffold as a privileged structure in virtual screening libraries.